Cas no 246861-30-3 (1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane)

• Product Name: 1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane
• CAS No: 246861-30-3
• MF: C₁₃H₂₈N₄
• MW: 240.388222694397
• CID: 1418098
• Update Time: 2024-08-15

1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane

• Inchi： 1S/C13H28N4/c1-4-14-6-12-16-8-2-9-17(11-3-10-16)13-7-15-5-1/h14-15H,1-13H2
• InChI Key： ZGMXPFPPISTDFN-UHFFFAOYSA-N
• SMILES： N12CCCN(CCC1)CCNCCCNCC2

Computed Properties

• Exact Mass: 240.23164

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 361.3±10.0 °C(Predicted)
• PSA: 30.54
• pka: 10.53±0.20(Predicted)